Methyl 3-[(2-methoxy-2-oxoethyl)amino]-3-methylbutanoate

• CAS No.: 105804-84-0
• Molecular Formula: C9H17NO4
• Molecular Weight: 203.24 g/mol
• IUPAC Name: methyl 3-[(2-methoxy-2-oxoethyl)amino]-3-methylbutanoate
• InChI: InChI=1S/C9H17NO4/c1-9(2,5-7(11)13-3)10-6-8(12)14-4/h10H,5-6H2,1-4H3
• InChI Key: HOXSKYFLDYDRQI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CC(=O)OC)NCC(=O)OC

Description

Methyl 3-[(2-methoxy-2-oxoethyl)amino]-3-methylbutanoate is an organic compound with a complex structure It is characterized by the presence of a methyl group, a methoxy group, and an amino group attached to a butanoate backbone

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Methyl 3-[(2-methoxy-2-oxoethyl)amino]-3-methylbutanoate typically involves the reaction of 3-methylbutanoic acid with 2-methoxy-2-oxoethylamine in the presence of a suitable catalyst. The reaction is carried out under controlled temperature and pressure conditions to ensure the desired product is obtained with high purity.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale batch reactors where the reactants are mixed and allowed to react over a specified period. The reaction mixture is then subjected to purification processes such as distillation or crystallization to isolate the final product.

Chemical Reactions Analysis

Types of Reactions

Methyl 3-[(2-methoxy-2-oxoethyl)amino]-3-methylbutanoate can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: It can be reduced to form amines or alcohols.

Substitution: The methoxy group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are typically used.

Substitution: Reagents like halogens or nucleophiles can be used for substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction may produce primary or secondary amines.

Scientific Research Applications

Methyl 3-[(2-methoxy-2-oxoethyl)amino]-3-methylbutanoate has several applications in scientific research:

Chemistry: It is used as a building block in organic synthesis.

Biology: The compound is studied for its potential biological activity and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic uses.

Industry: It is used in the production of various chemical products and intermediates.

Mechanism of Action

The mechanism of action of Methyl 3-[(2-methoxy-2-oxoethyl)amino]-3-methylbutanoate involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• Methyl 3-[(2-methoxy-2-oxoethyl)thio]propanoate
• Methyl 2-[(2-methoxy-2-oxoethyl)amino]acetate

Uniqueness

Methyl 3-[(2-methoxy-2-oxoethyl)amino]-3-methylbutanoate is unique due to its specific structural features, which confer distinct chemical and biological properties